N-(1-(benzofuran-2-yl)propan-2-yl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C21H20FNO2/c1-14(12-18-13-15-4-2-3-5-19(15)25-18)23-20(24)21(10-11-21)16-6-8-17(22)9-7-16/h2-9,13-14H,10-12H2,1H3,(H,23,24)
• InChI Key: QCVCWPKUBNBVCT-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)C3(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FNO2
• Molecular Weight: 337.4 g/mol

Description

N-(1-(benzofuran-2-yl)propan-2-yl)-1-(4-fluorophenyl)cyclopropanecarboxamide, also known as BFPCC, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the regulation of endocannabinoid signaling in the body. In

Scientific Research Applications

Natural Source and Synthesis of Benzofuran Derivatives

Benzofuran compounds are widely present in nature and have shown significant biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds are considered potential natural drug lead compounds due to their bioactivity. The synthesis of benzofuran rings has seen innovative methods, including a unique free radical cyclization cascade and proton quantum tunneling, facilitating the construction of complex benzofuran ring systems. These advancements highlight the benzofuran derivatives' importance in drug discovery and development (Miao et al., 2019).

Pharmacological Potential of Benzofuran Derivatives

Benzofuran derivatives have been identified with a broad range of biological activities, making them significant in the pharmaceutical field. Their activities include antimicrobial, anti-inflammatory, antitumor, antidiabetic, and anti-Alzheimer properties. The development of new benzofuran-based pharmaceuticals is supported by recent studies highlighting these compounds' roles as pronounced inhibitors against various diseases, viruses, fungi, microbes, and enzymes. The therapeutic potential of these compounds underlines their significance in addressing current medical challenges (Dawood, 2019).

Applications in Drug Development

The unique structural features and wide array of biological activities of benzofuran and its derivatives have established them as a privileged structure in the field of drug discovery. They have been used in the treatment of skin diseases such as cancer or psoriasis, demonstrating the versatility and potential of benzofuran scaffolds in developing efficient antimicrobial agents. The ongoing research and development of benzofuran-based compounds as antimicrobial drugs are crucial for the treatment of microbial diseases, showcasing the scaffold's emerging significance in medicinal chemistry (Hiremathad et al., 2015).